Cas no 2567504-16-7 (1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone)

• Product Name: 1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone
• CAS No: 2567504-16-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6503208
• PubChem ID: 155822702
• Update Time: 2025-06-11

1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2567504-16-7
• 1-cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-one
• 1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone
• EN300-7541972

• Inchi： 1S/C9H11NO2/c1-6-4-8(12-10-6)5-9(11)7-2-3-7/h4,7H,2-3,5H2,1H3
• InChI Key： PCOOHTJXFALTDQ-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC(C)=NO1)C1CC1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone

Introduction to 1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone (CAS No. 2567504-16-7)

1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone, with the CAS number 2567504-16-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of ketones and features a cyclopropyl group and a 3-methyl-1,2-oxazol-5-yl substituent, which contribute to its unique chemical and biological properties.

The structure of 1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone is characterized by a cyclopropyl ring attached to a ketone functional group, with a 3-methyl-1,2-oxazol-5-yl moiety further enhancing its reactivity and stability. The cyclopropyl ring is known for its high strain energy, which can influence the compound's reactivity in various chemical reactions. The 3-methyl-1,2-oxazol-5-yl group, on the other hand, provides additional functional diversity and can participate in a wide range of biological interactions.

In the realm of pharmaceutical research, 1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its activity in modulating specific biological pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory responses and cancer progression.

The synthesis of 1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone has been optimized using modern synthetic methodologies. One common approach involves the condensation of cyclopropylcarbonyl chloride with 3-methylisoxazole followed by appropriate purification steps. This method ensures high yields and purity, making it suitable for large-scale production. Additionally, the use of green chemistry principles in the synthesis process has been emphasized to minimize environmental impact and ensure sustainable production practices.

The physical properties of 1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-yl)ethanone, such as its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are crucial for understanding its behavior in different chemical environments and for optimizing its use in various applications. For example, its solubility in polar solvents like methanol and ethanol makes it suitable for use in solution-based reactions and formulations.

In terms of safety and handling, 1-Cyclopropyl-2-(3-methyl-1,2-oxazol-5-y)ethanone should be managed with standard laboratory precautions to ensure the safety of researchers and the integrity of experimental results. Proper storage conditions, such as maintaining it at room temperature away from direct sunlight and moisture, are recommended to preserve its stability and effectiveness.

The potential applications of 1-Cyclopropyl-2-(3-methyl-1,2-oaxzol-y)ethanone extend beyond pharmaceuticals. In materials science, this compound has been investigated for its use in the development of advanced polymers and coatings due to its unique structural features. The cyclopropyl ring can enhance the mechanical properties of polymers, while the 3-methylisoxazole moiety can provide additional functional groups for cross-linking or other chemical modifications.

In conclusion, 1-Cyclopropyl--(3-methyl--oxazol-)ethanone (CAS No. 2567504--) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.